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Compound of Interest

Compound Name: N-(2-Cyanoethyl)-N-ethylaniline

Cat. No.: B041174

An In-depth Technical Guide to N-(2-Cyanoethyl)-N-
ethylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and safety
properties of N-(2-Cyanoethyl)-N-ethylaniline, a significant intermediate in the synthesis of
various organic compounds, particularly disperse dyes.[1] This document consolidates key
data, experimental protocols, and safety information to support its application in research and
development.

Chemical Identity and Physical Properties

N-(2-Cyanoethyl)-N-ethylaniline, also known as 3-(N-Ethyl-N-phenylamino)propionitrile[2][3]
[4], is a tertiary amine with the chemical formula C11H14N2.[2][4][5][€] It is a colorless to very
pale yellow liquid at room temperature.[2][5]

Table 1: Physical and Chemical Properties of N-(2-Cyanoethyl)-N-ethylaniline
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Property Value Source(s)
Molecular Formula C11H14N:2 [2][4]1[5][6]
Molecular Weight 174.25 g/mol [2][5]

CAS Number 148-87-8 [2][4]1[5]
Physical State Liquid [5]

Color Colorless to Very Pale Yellow [2][5]
Boiling Point 176 °C at 19 mmHg [4]
Specific Gravity 1.03 [5]
Purity Typically =98.0% (GC) [2][5]
IUPAC Name 3-(N-ethylanilino)propanenitrile  [4]
SMILES CCN(CCC#N)clcceecl [2][41[6]
InChi Key WYRNRZQRKCXPLA- )

UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of N-(2-Cyanoethyl)-N-

ethylaniline. While specific spectra are not provided here, the SDBS (Spectral Database for

Organic Compounds) number is 6914, which can be used to access its spectral data.[5]
ChemicalBook also indicates the availability of 13C NMR, IR, MS, and 1H NMR spectra for the
related compound N-(2-Cyanoethyl)-N-methylaniline, suggesting similar data exists for the

ethyl analogue.[7]

Chemical Properties and Reactivity

N-(2-Cyanoethyl)-N-ethylaniline is stable under normal storage conditions.[8] However, it is

sensitive to light and air, and prolonged exposure should be avoided.[3][9]

Incompatible Materials:

» Strong oxidizing agents[8][9]
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e Acids[8]
¢ Acid anhydrides|8]
e Acid chlorides[8]

Reactivity: The compound can react violently with nitric acid.[9] As an aromatic amine, it can
neutralize acids in exothermic reactions to form salts and water.[9]

Experimental Protocols: Synthesis

The synthesis of N-(2-Cyanoethyl)-N-ethylaniline is primarily achieved through the
cyanoethylation of N-ethylaniline. A common laboratory and industrial method involves the
reaction of N-ethylaniline with acrylonitrile.

A patented method outlines a two-step synthesis process:

» Condensation Reaction: Aniline and ethanol react in the presence of a catalyst to produce N-
ethylaniline and N,N-diethylaniline. The pure N-ethylaniline is then separated by rectification.

[1]

» Addition Reaction: The purified N-ethylaniline reacts with acrylonitrile, catalyzed by a binary
catalyst system (e.g., composed of phosphorus oxychloride, phosphorus trichloride,
phosphorus pentachloride, or inorganic acids), to yield N-ethyl-N-cyanoethylaniline.[1]

Another documented synthesis involves the cyanoethylation of aniline using cupric acetate as a
superior catalyst, which has been shown to produce N-2-cyanoethylaniline in good yield.[10]
While this specific example is for a related compound, the principle applies to the synthesis of
N-substituted anilines.

Below is a logical workflow for the two-step synthesis of N-(2-Cyanoethyl)-N-ethylaniline.
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Condensation Reaction

Mixture:
N-ethylaniline &
N,N-diethylaniline

Rectification/
Separation

Step 1: N-ethylaniline Synthesis

(Pure N-ethylaniline)

—.

Step 2: Cyanoethylation

Acrylonitrile Binary Catalyst

bp 1

Addition Reaction

N-(2-Cyanoethyl)-N-ethylaniline

Click to download full resolution via product page

Caption: Two-step synthesis of N-(2-Cyanoethyl)-N-ethylaniline.
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Safety and Handling

N-(2-Cyanoethyl)-N-ethylaniline is classified as harmful if swallowed and causes skin and

serious eye irritation.[11]

Table 2: GHS Hazard and Precautionary Statements
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Category

Code Statement Source(s)

Hazard

H302 Harmful if swallowed. [31[11]

Hazard

H315 Causes skin irritation. [11]

Hazard

Causes serious eye
H319 o [11]
irritation.

Hazard

May cause respirator
H335 , .y. P Y
irritation.

Precautionary

Avoid breathing mist
P261
or vapors.

Precautionary

Wash skin thoroughly
P264 ] [11]
after handling.

Precautionary

Do not eat, drink or
P270 smoke when using [3][11]
this product.

Precautionary

Wear protective
loves/eye
P280 J . Y [11]
protection/face

protection.

Precautionary

IF SWALLOWED: Call
a POISON

P301+P312+P330 CENTER/doctor if you  [3][11]
feel unwell. Rinse

mouth.

Precautionary

IF ON SKIN: Wash
P302+P352 with plenty of soap

and water.

Precautionary

P304+P340+P312 IF INHALED: Remove
person to fresh air and
keep comfortable for
breathing. Call a
POISON

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.tcichemicals.com/US/en/p/C0451
https://www.tcichemicals.com/BE/en/sds/C0451_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/C0451_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/C0451_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/C0451_EU_6N.pdf
https://www.tcichemicals.com/US/en/p/C0451
https://www.tcichemicals.com/BE/en/sds/C0451_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/C0451_EU_6N.pdf
https://www.tcichemicals.com/US/en/p/C0451
https://www.tcichemicals.com/BE/en/sds/C0451_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

CENTER/doctor if you

feel unwell.

Dispose of
] contents/container to
Precautionary P501
an approved waste

disposal plant.

Handling and Storage:

» Handling: Use in a well-ventilated area and avoid all personal contact, including inhalation.
[12] Wear appropriate personal protective equipment (PPE), including safety glasses with
side shields or chemical goggles, chemical-resistant gloves (e.g., PVC), and protective
clothing.[8][12] Do not eat, drink, or smoke when using this product.[8][11]

o Storage: Store in a cool, dry, well-ventilated area in tightly closed original containers.[12]
Keep away from heat, sparks, open flames, and direct sunlight.[8] Store away from
incompatible materials.[8][12]

The following diagram illustrates the general laboratory safety workflow when handling N-(2-
Cyanoethyl)-N-ethylaniline.
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Handling N-(2-Cyanoethyl)
-N-ethylaniline

Preparation:
- Read SDS
- Ensure proper ventilation

Wear Appropriate PPE:
- Safety Goggles

- Chemical-resistant Gloves
- Lab Coat

Chemical Handling:
- Avoid inhalation of vapors
- Prevent skin and eye contact

Spill Occurs?

Spill Response:

- Evacuate area
- Contain with inert material
- Clean and dispose properly

Continue Work

Waste Disposal:
- Collect in labeled, closed containers

;

Post-Handling:
- Wash hands thoroughly
- Decontaminate work area

Procedure Complete

Click to download full resolution via product page

Caption: General safety workflow for handling N-(2-Cyanoethyl)-N-ethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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